Cas no 2731014-72-3 (2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride)

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride is a fluorinated cyclohexyl derivative with a β-amino alcohol functional group. Its structural features, including the difluorocyclohexyl moiety and protonated amine, make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of fluorine enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design applications. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the synthesis of bioactive molecules, serving as a building block for ligands targeting CNS or GPCR-related pathways. Its rigid cyclohexyl scaffold contributes to conformational restraint, which can be leveraged in structure-activity relationship studies.
2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride structure
2731014-72-3 structure
Product Name:2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
CAS No:2731014-72-3
MF:C8H16ClF2NO
MW:215.668548583984
CID:5417360
PubChem ID:165674475
Update Time:2025-10-21

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanol, α-(aminomethyl)-4,4-difluoro-, hydrochloride (1:1)
    • 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
    • 2731014-72-3
    • EN300-37113909
    • Z5368900211
    • 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
    • Inchi: 1S/C8H15F2NO.ClH/c9-8(10)3-1-6(2-4-8)7(12)5-11;/h6-7,12H,1-5,11H2;1H
    • InChI Key: VXHTYCGJSMTZLM-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CCC(C(CN)O)CC1)F

Computed Properties

  • Exact Mass: 215.0888482g/mol
  • Monoisotopic Mass: 215.0888482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37113909-0.05g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
0.05g
$249.0 2025-03-18
Enamine
EN300-37113909-0.1g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
0.1g
$372.0 2025-03-18
Enamine
EN300-37113909-0.25g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
0.25g
$530.0 2025-03-18
Enamine
EN300-37113909-0.5g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
0.5g
$835.0 2025-03-18
Enamine
EN300-37113909-1.0g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
1.0g
$1070.0 2025-03-18
Enamine
EN300-37113909-2.5g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
2.5g
$2100.0 2025-03-18
Enamine
EN300-37113909-5.0g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
5.0g
$3105.0 2025-03-18
Enamine
EN300-37113909-10.0g
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
2731014-72-3 95.0%
10.0g
$4606.0 2025-03-18
1PlusChem
1P028V6F-50mg
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-olhydrochloride
2731014-72-3 95%
50mg
$359.00 2024-05-07
1PlusChem
1P028V6F-100mg
2-amino-1-(4,4-difluorocyclohexyl)ethan-1-olhydrochloride
2731014-72-3 95%
100mg
$522.00 2024-05-07

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride Related Literature

Additional information on 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride (CAS No. 2731014-72-3)

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4,4-difluorocyclohexyl moiety and an amino alcohol functional group, makes it a valuable intermediate for drug discovery and development. The compound's CAS registry number, 2731014-72-3, ensures precise identification in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application for designing kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine and oncology. The difluorocyclohexyl group is known to improve lipophilicity, a critical factor in CNS drug development.

The synthesis of CAS 2731014-72-3 typically involves multi-step organic reactions, including reductive amination and hydrochloride salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a topic frequently searched by quality control professionals. Discussions on platforms like ResearchGate often highlight challenges in optimizing yield for amino alcohol derivatives, reflecting industry pain points.

From an SEO perspective, queries like "difluorocyclohexyl applications in drug design" or "synthetic routes for amino alcohol hydrochlorides" indicate growing interest. This compound's relevance extends to prodrug formulations and bioconjugation strategies, areas gaining traction in ADC (Antibody-Drug Conjugate) research. Its physicochemical properties (e.g., logP, pKa) are frequently analyzed in computational chemistry studies.

Regulatory considerations for 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-ol hydrochloride focus on proper handling under GMP guidelines, though it's not classified as hazardous. The hydrochloride salt form enhances solubility, a feature often explored in formulation-related searches. Patent databases reveal its utility in neuroprotective agents, connecting to Alzheimer's disease research trends.

Future directions may explore its role in PROTAC technology or covalent inhibitor design, addressing current limitations in target engagement. Collaborations between academia and pharmaceutical companies could accelerate its adoption, particularly for orphan drug development programs targeting rare diseases.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd